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Compound of Interest

Compound Name:
N6,7-Dimethylquinoline-5,6-

diamine

Cat. No.: B014567 Get Quote

N6,7-Dimethylquinoline-5,6-diamine: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N6,7-Dimethylquinoline-5,6-diamine is a quinoline derivative with emerging interest in the

fields of medicinal chemistry and materials science. This technical guide provides a

comprehensive overview of its core chemical properties, synthesis methodologies, and known

biological activities. Particular emphasis is placed on its potential as an anticancer and

antimicrobial agent. This document consolidates available quantitative data, details

experimental protocols, and visualizes key biological pathways to serve as a foundational

resource for professionals in research and drug development.

Core Chemical Properties
N6,7-Dimethylquinoline-5,6-diamine, with the CAS number 83407-42-5, is a solid organic

compound. Its fundamental chemical and physical properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₁₁H₁₃N₃ -

Molecular Weight 187.24 g/mol [1]

Melting Point 131-132.5 °C [1]

Boiling Point 379.4 °C at 760 mmHg [1]

Solubility Data not available -

Synthesis and Experimental Protocols
The synthesis of N6,7-Dimethylquinoline-5,6-diamine typically involves multi-step organic

reactions. Two common strategies are reductive amination and catalytic coupling.

Reductive Amination
A prevalent method for the synthesis of N6,7-Dimethylquinoline-5,6-diamine involves the

reduction of a corresponding nitro-substituted precursor.

Experimental Protocol:

Nitration: The quinoline backbone is first nitrated to introduce nitro groups at the desired

positions.

Reduction: The nitro-substituted quinoline is then subjected to reduction. A common method

is catalytic hydrogenation using a palladium-on-carbon (Pd/C) catalyst in a suitable solvent

like ethanol or methanol. The reaction is typically carried out under a hydrogen atmosphere.

Purification: The final product is purified using standard techniques such as recrystallization

or column chromatography to yield N6,7-Dimethylquinoline-5,6-diamine.

Catalytic Coupling
An alternative synthetic route involves the use of palladium-catalyzed coupling reactions to

introduce the amino groups.

Experimental Protocol:
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Halogenation: A di-halogenated quinoline precursor is prepared.

Coupling Reaction: The halogenated quinoline is then reacted with an appropriate amine

source in the presence of a palladium catalyst and a suitable ligand.

Work-up and Purification: Following the reaction, a standard aqueous work-up is performed

to remove the catalyst and other inorganic byproducts. The crude product is then purified by

column chromatography or recrystallization.

Spectroscopic Data
Detailed experimental spectroscopic data for N6,7-Dimethylquinoline-5,6-diamine is not

widely available in the public domain. However, the expected spectral characteristics can be

inferred from the analysis of similar quinoline derivatives.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons on the quinoline ring system, as well as singlets for the two methyl groups

and the amine protons.

¹³C NMR: The carbon NMR spectrum would display distinct signals for the carbon atoms of

the quinoline core and the two methyl carbons.

Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding

to the molecular weight of the compound (187.24 g/mol ).

Biological Activity and Signaling Pathways
N6,7-Dimethylquinoline-5,6-diamine has shown promise as a bioactive molecule, particularly

in the areas of anticancer and antimicrobial research.

Anticancer Activity
Preliminary studies suggest that N6,7-Dimethylquinoline-5,6-diamine exhibits cytotoxic

effects against various cancer cell lines. The primary mechanism of action is believed to be the

induction of apoptosis. This programmed cell death is thought to be initiated through pathways

involving oxidative stress and mitochondrial dysfunction.

Logical Relationship of Apoptosis Induction:
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Caption: Postulated mechanism of apoptosis induction.

Antimicrobial Activity
The compound has also demonstrated potential antimicrobial properties. However, the precise

mechanism of its antimicrobial action has not yet been fully elucidated and remains an area for

further investigation.

Experimental Workflows
The general workflow for investigating the chemical and biological properties of N6,7-
Dimethylquinoline-5,6-diamine is outlined below.

Experimental Workflow for Synthesis and Characterization:
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Caption: General synthesis and characterization workflow.

Conclusion
N6,7-Dimethylquinoline-5,6-diamine is a compound with significant potential for further

research and development. While its fundamental chemical properties have been partially

characterized, a deeper understanding of its spectroscopic profile and biological mechanisms

of action is required. The experimental frameworks and data presented in this guide aim to

facilitate future investigations into this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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